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Compound of Interest

Compound Name: Dioxybenzone-d3

Cat. No.: B12401914 Get Quote

This guide provides comprehensive safety data, handling procedures, and technical

information for Dioxybenzone-d3, intended for researchers, scientists, and professionals in

drug development. Dioxybenzone-d3 is the deuterium-labeled analog of Dioxybenzone

(Benzophenone-8), a compound used in sunscreens to block UVB and short-wave UVA

radiation.[1][2] Its primary application in a research setting is as an internal standard for the

precise quantification of Dioxybenzone in biological samples using analytical techniques like

mass spectrometry or liquid chromatography.[3]

Compound Identification and Properties
Dioxybenzone-d3 is structurally identical to Dioxybenzone, with the exception of three

deuterium atoms on the methoxy group, which increases its molecular weight. This isotopic

labeling allows it to be distinguished from the non-labeled compound in analytical assays.[3]

Table 1: Physicochemical Properties of Dioxybenzone-d3 and Parent Compound | Property |

Value | Source | | :--- | :--- | :--- | | Analyte Name | Dioxybenzone methyl-d3 |[4] | | Synonyms |

2,2'-Dihydroxy-4-methoxybenzophenone-d3, Benzophenone-8-d3, UV-24-d3 | | | Molecular

Formula | C₁₄D₃H₉O₄ | | | Molecular Weight | 247.26 g/mol | | | Unlabeled CAS Number | 131-

53-3 | | | Appearance | Yellow powder (for unlabeled compound) | | | Melting Point | 73-75 °C

(for unlabeled compound) | | | Boiling Point | 375.0 °C at 760 mmHg (for unlabeled compound) |

| | Purity | >95% (HPLC) | | | Solubility | Practically insoluble in water; Freely soluble in alcohol

and toluene. | | Storage Temperature | +4°C | |
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Safety Data Sheet (SDS) Summary
The following safety information is primarily based on the non-deuterated parent compound,

Dioxybenzone, as specific comprehensive safety studies on the deuterated analog are limited.

The toxicological properties are expected to be very similar.

Dioxybenzone is classified as an irritant and may have mutagenic effects. It is crucial to handle

this compound with caution, adhering to all safety protocols outlined below.

Table 2: GHS Hazard Classification for Dioxybenzone

Hazard Class Hazard Category Hazard Statement Source

Skin Irritation Category 2
H315: Causes skin
irritation

Eye Irritation Category 2A
H319: Causes serious

eye irritation

Specific target organ

toxicity - single

exposure

Category 3
H335: May cause

respiratory irritation

| Mutagenicity | Not Classified | Mutagenic for mammalian somatic cells and bacteria/yeast | |

Eye Contact: Rinse immediately and thoroughly with plenty of water. Remove contact lenses

if present and easy to do. Continue rinsing and seek medical advice from an

ophthalmologist.

Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water. If

skin irritation occurs, get medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.

Ingestion: If swallowed, immediately make the victim drink water (two glasses at most).

Consult a physician.
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Fire-Fighting: Use dry chemical powder for small fires and water spray, fog, or foam for large

fires. The compound may be combustible at high temperatures, producing carbon oxides

(CO, CO₂). Firefighters should wear self-contained breathing apparatus.

Accidental Release: Use personal protective equipment (PPE). Avoid dust formation and do

not breathe dust. Sweep up the material, place it in a suitable closed container for disposal,

and clean the affected area. Do not let the product enter drains.

Handling and Personal Protection
Proper handling and the use of appropriate personal protective equipment are essential to

minimize exposure risk.

Handling: Avoid contact with skin and eyes and avoid breathing dust. Use only in well-

ventilated areas or outdoors. Wash hands thoroughly after handling. Keep away from

incompatible materials such as strong oxidizing agents.

Storage: Store in a well-ventilated place and keep the container tightly closed. The

recommended storage temperature is +4°C. Store locked up.

Eye/Face Protection: Wear splash goggles or safety glasses with side shields. In situations

with a high potential for splashing, a face shield is recommended.

Skin Protection: Wear chemical-resistant gloves and a lab coat.

Respiratory Protection: Use a dust respirator. Ensure it is an approved/certified respirator or

equivalent. If ventilation is insufficient, suitable respiratory equipment must be worn.

The following diagram illustrates a standard workflow for selecting appropriate PPE.
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Hazard Assessment

PPE Selection

Action

Work with Dioxybenzone-d3?

Assess Risk:
- Inhalation (dust)?

- Skin Contact?
- Eye Splash?

Respiratory Protection:
Dust Respirator

Yes

Hand Protection:
Chemical-Resistant Gloves

Yes

Eye Protection:
Splash Goggles

Yes

Body Protection:
Lab Coat

Yes

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling Dioxybenzone-d3.

Toxicological and Biological Information
While no specific toxicokinetic data is available for Dioxybenzone-d3, the parent compound,

Dioxybenzone, is known to be absorbed through the skin. It exhibits estrogenic disrupting

effects and can up-regulate inflammatory cytokines. Studies have also investigated its potential

for oral chemoprevention of skin cancer in mice. Given the structural similarity, Dioxybenzone-
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d3 is presumed to share these biological activities, although its primary use as an analytical

standard means exposure should be minimal.

Experimental Protocols: Use as an Internal Standard
The principal application of Dioxybenzone-d3 is as an internal standard (IS) in quantitative

analytical methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS), to accurately

determine the concentration of Dioxybenzone in a sample.

Sample Preparation: A known quantity of the biological sample (e.g., plasma, tissue

homogenate) is taken.

Internal Standard Spiking: A precise, known amount of Dioxybenzone-d3 solution is added

to the sample.

Extraction: The analyte (Dioxybenzone) and the internal standard (Dioxybenzone-d3) are

extracted from the biological matrix using an appropriate technique (e.g., liquid-liquid

extraction, solid-phase extraction).

Analysis: The extract is injected into an LC-MS system. The system separates the

compounds chromatographically, and the mass spectrometer detects and quantifies both

Dioxybenzone and Dioxybenzone-d3 based on their distinct mass-to-charge ratios.

Quantification: The concentration of Dioxybenzone in the original sample is calculated by

comparing the peak area ratio of the analyte to the internal standard against a calibration

curve.

The following diagram outlines this experimental workflow.
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1. Biological Sample
(e.g., Plasma)

2. Spike with Known Amount
of Dioxybenzone-d3 (IS)

3. Extraction
(Isolate Analyte + IS)

4. LC-MS Analysis

5. Quantification
(Ratio of Analyte/IS vs. Cal Curve)

Click to download full resolution via product page

Caption: Workflow for using Dioxybenzone-d3 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Dioxybenzone-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401914#safety-data-sheet-and-handling-of-
dioxybenzone-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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